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Compound Name:
Diisobutyl perylene-3,9-

dicarboxylate

Cat. No.: B1346620 Get Quote

CAS Number: 2744-50-5

Abstract
This technical guide provides a comprehensive overview of Diisobutyl perylene-3,9-
dicarboxylate, a fluorescent dye and organic semiconductor belonging to the perylene ester

family. Perylene derivatives are of significant interest to researchers in materials science and

drug development due to their exceptional photophysical properties, including high quantum

yields and excellent photostability. This document details the physicochemical properties,

synthesis, spectroscopic characterization, and key applications of Diisobutyl perylene-3,9-
dicarboxylate, with a focus on its role in organic electronics and potential in bioimaging.

Detailed experimental protocols and structured data are presented to support researchers and

scientists in their work with this compound.

Introduction
Diisobutyl perylene-3,9-dicarboxylate, with the Chemical Abstracts Service (CAS) number

2744-50-5, is an organic compound characterized by a polycyclic aromatic hydrocarbon core of

perylene, functionalized with two isobutyl ester groups at the 3 and 9 positions.[1] This

substitution pattern enhances the solubility of the perylene core in common organic solvents,

facilitating its processing for various applications.[1] The compound is also known by other

names including C.I. Solvent Green 5 and Fluorescent Yellow 8G.[2] Perylene esters, in

general, are valued for their strong luminescence and thermal stability. The unique electronic
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structure of the perylene core gives rise to its characteristic absorption and emission in the

visible spectrum, making it a valuable component in the development of fluorescent probes,

organic light-emitting diodes (OLEDs), and organic photovoltaics (OPVs). This guide aims to

consolidate the available technical information on Diisobutyl perylene-3,9-dicarboxylate to

serve as a valuable resource for professionals in research and development.

Physicochemical and Spectroscopic Properties
The properties of Diisobutyl perylene-3,9-dicarboxylate are summarized in the tables below,

providing a quick reference for researchers.

Table 1: General and Physicochemical Properties
Property Value Reference

CAS Number 2744-50-5 [1]

Molecular Formula C₃₀H₂₈O₄ [1]

Molecular Weight 452.54 g/mol [1]

Appearance
Light yellow to orange

powder/crystal

Boiling Point 614.3 °C at 760 mmHg [2]

Density 1.217 g/cm³ [1][2]

Solubility

Insoluble in water, good

solubility in oil solvents, slightly

soluble in Toluene.

Storage
Sealed in dry, room

temperature.

Table 2: Spectroscopic Data
Note: Specific experimental spectroscopic data for Diisobutyl perylene-3,9-dicarboxylate is

not readily available in the public domain. The following are predicted values and typical ranges

for perylene derivatives.
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Spectroscopic Data Predicted/Typical Values

¹H NMR

Aromatic protons (perylene core): ~7.5-8.5 ppm;

-CH₂- (isobutyl): ~4.0-4.5 ppm; -CH- (isobutyl):

~2.0-2.5 ppm; -CH₃ (isobutyl): ~1.0-1.5 ppm

¹³C NMR

Aromatic carbons: ~120-135 ppm; Carbonyl

carbon: ~165-170 ppm; Alkyl carbons: ~20-70

ppm

FT-IR

C=O stretch (ester): ~1720-1740 cm⁻¹; C-O

stretch: ~1100-1300 cm⁻¹; Aromatic C-H stretch:

>3000 cm⁻¹; Aliphatic C-H stretch: <3000 cm⁻¹

UV-Vis Absorption (in solution) λmax ~450-500 nm

Fluorescence Emission (in solution) λem ~500-550 nm

Synthesis and Purification
The primary method for synthesizing Diisobutyl perylene-3,9-dicarboxylate is through the

esterification of perylene-3,9-dicarboxylic acid with isobutanol.[1]

Synthesis of Perylene-3,9-dicarboxylic Acid (Precursor)
Several routes to the precursor, perylene-3,9-dicarboxylic acid, have been proposed:

From 3,9-Dihaloperylene: This involves the displacement of halogens (bromo or chloro) with

cyanide groups using cuprous cyanide, followed by hydrolysis of the resulting dinitrile to the

dicarboxylic acid.

From Perylene: A double Friedel-Crafts acylation of perylene with acetyl chloride yields 3,9-

diacetylperylene, which can then be oxidized to the dicarboxylic acid using an alkaline

solution.

Esterification to Diisobutyl Perylene-3,9-dicarboxylate
A general experimental protocol for the esterification reaction is as follows:

Materials:
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Perylene-3,9-dicarboxylic acid

Isobutanol (excess)

Acid catalyst (e.g., concentrated sulfuric acid or p-toluenesulfonic acid)

High-boiling point solvent (e.g., nitrobenzene)[3]

Phosphorus trichloride (optional, as a dehydrating agent)[3]

Procedure:

A mixture of perylene-3,9-dicarboxylic acid, a molar excess of isobutanol, and a catalytic

amount of a strong acid are suspended in a suitable solvent.

The reaction mixture is heated to reflux, and water is removed azeotropically to drive the

reaction to completion.

The reaction progress is monitored by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature.

The crude product is isolated by filtration or by removing the solvent under reduced

pressure.

Purification: The crude Diisobutyl perylene-3,9-dicarboxylate is purified by column

chromatography on silica gel, followed by recrystallization from a suitable solvent system. The

purity of the final product can be validated using High-Performance Liquid Chromatography

(HPLC).[1]
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Synthesis Workflow for Diisobutyl Perylene-3,9-dicarboxylate.
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Applications in Scientific Research
Diisobutyl perylene-3,9-dicarboxylate is a versatile compound with applications spanning

chemistry, biology, and materials science.[1]

Organic Electronics
Perylene derivatives are well-known for their n-type semiconductor properties, making them

suitable for use in organic electronic devices.

Organic Light-Emitting Diodes (OLEDs): The high fluorescence quantum yield and stability of

Diisobutyl perylene-3,9-dicarboxylate make it a candidate for the emissive layer in

OLEDs. Its solubility allows for solution-based processing, which can lower manufacturing

costs.

Organic Photovoltaics (OPVs): The strong absorption of visible light by the perylene core

enables its use as an electron acceptor material in the active layer of OPV devices.
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A potential OLED device architecture utilizing the target compound.

Bioimaging and Fluorescent Markers
The inherent fluorescence of Diisobutyl perylene-3,9-dicarboxylate makes it a valuable tool

for biological imaging.[1] Its photostability allows for prolonged observation under illumination.

While specific applications in drug development are still under investigation, its use as a

fluorescent marker to visualize cellular components or track drug delivery systems is a

promising area of research.

Experimental Protocol for Fluorescence Microscopy:
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Preparation of Stock Solution: Dissolve Diisobutyl perylene-3,9-dicarboxylate in a suitable

organic solvent (e.g., DMSO) to prepare a concentrated stock solution.

Labeling: Incubate the biological sample (e.g., cells, tissues) with a working solution of the

fluorescent dye. The optimal concentration and incubation time need to be determined

empirically.

Washing: Remove excess dye by washing the sample with a suitable buffer solution.

Imaging: Mount the sample on a microscope slide and visualize using a fluorescence

microscope equipped with appropriate excitation and emission filters.

Safety and Handling
Diisobutyl perylene-3,9-dicarboxylate is classified with the GHS07 pictogram, indicating that

it may cause skin and eye irritation. The hazard statement H302 indicates that it is harmful if

swallowed.[4]

Precautionary Measures:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Handle the compound in a well-ventilated area or under a fume hood.

Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

Store in a tightly sealed container in a dry, cool place.

Conclusion
Diisobutyl perylene-3,9-dicarboxylate is a valuable organic material with significant potential

in the fields of organic electronics and bioimaging. Its favorable photophysical properties,

combined with its enhanced solubility, make it an attractive candidate for further research and

development. This technical guide has summarized the key information regarding its synthesis,

properties, and applications to aid researchers in their endeavors with this promising

compound. Further studies are warranted to fully elucidate its spectroscopic properties and

explore its full range of applications, particularly in the realm of drug delivery and diagnostics.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1346620?utm_src=pdf-body
https://www.benchchem.com/product/b1346620?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh303c5ed1
https://www.benchchem.com/product/b1346620?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Diisobutyl perylene-3,9-dicarboxylate | 2744-50-5 | Benchchem [benchchem.com]

2. americanelements.com [americanelements.com]

3. chembk.com [chembk.com]

4. Diisobutyl perylene-3,9-dicarboxylate | 2744-50-5 [sigmaaldrich.com]

To cite this document: BenchChem. [In-Depth Technical Guide: Diisobutyl Perylene-3,9-
dicarboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346620#diisobutyl-perylene-3-9-dicarboxylate-cas-
number-2744-50-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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